Cas no 62230-44-8 (1,2,4-Triazine, 3-(2-fluorophenyl)-)

• Product Name: 1,2,4-Triazine, 3-(2-fluorophenyl)-
• CAS No: 62230-44-8
• MF: C₉H₆FN₃
• MW: 175.162444591522
• CID: 453412
• PubChem ID: 12374489
• Update Time: 2025-04-19

1,2,4-Triazine, 3-(2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine, 3-(2-fluorophenyl)-
• 3-(2-fluorophenyl)-1,2,4-triazine
• 62230-44-8
• SCHEMBL407791
• DTXSID70495000

• Inchi： 1S/C9H6FN3/c10-8-4-2-1-3-7(8)9-11-5-6-12-13-9/h1-6H
• InChI Key： KVTHICWPQRMIFA-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1N=NC=CN=1

Computed Properties

• Exact Mass: 175.05468
• Monoisotopic Mass: 175.05457537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.67